Cas no 898648-20-9 (5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine)

• Product Name: 5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine
• CAS No: 898648-20-9
• MF: C₁₆H₁₇ClN₄OS
• MW: 348.850380659103
• CID: 5424201
• Update Time: 2025-10-12

5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-methylsulfanylpyrimidin-4-yl)-(4-phenylpiperazin-1-yl)methanone
• 5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine

• Inchi： 1S/C16H17ClN4OS/c1-23-16-18-11-13(17)14(19-16)15(22)21-9-7-20(8-10-21)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key： ZCJHGJHEDQXOTC-UHFFFAOYSA-N
• SMILES： C(C1C(Cl)=CN=C(SC)N=1)(N1CCN(C2=CC=CC=C2)CC1)=O

Additional information on 5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine

5-Chloro-2-(Methylsulfanyl)-4-(4-Phenylpiperazine-1-Carbonyl)Pyrimidine: A Comprehensive Overview

The compound 5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine, identified by the CAS number 898648-20-9, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a chlorine atom at position 5, a methylsulfanyl group at position 2, and a 4-phenylpiperazine carbonyl group at position 4 makes this molecule unique in terms of its structural complexity and functional diversity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The synthesis of 5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine typically involves a multi-step process, including nucleophilic substitution, condensation reactions, and selective oxidation steps, each carefully optimized to achieve the desired product.

The structural features of this compound make it an intriguing subject for both theoretical and experimental studies. The pyrimidine ring serves as a versatile scaffold for various functional groups, enabling interactions with biological systems and other chemical entities. The chlorine atom at position 5 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it potentially useful in electronic materials or as a precursor for more complex structures. The methylsulfanyl group at position 2 imparts sulfur-based reactivity, which can be exploited in thiol-based chemistry or as a protecting group during synthetic procedures.

The 4-position substituent, a 4-phenylpiperazine carbonyl group, adds another layer of complexity to this molecule. Piperazine is a well-known six-membered ring containing two nitrogen atoms, often used in pharmaceutical chemistry due to its ability to form hydrogen bonds and interact with biological targets. The phenyl group attached to the piperazine ring enhances the molecule's lipophilicity, potentially improving its bioavailability if used in drug design. The carbonyl group further extends the functional versatility of this substituent, enabling participation in amide bond formations or serving as an electrophilic site for nucleophilic attacks.

Recent studies have highlighted the potential applications of 5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine in drug discovery efforts. Its structural features make it an ideal candidate for targeting various biological pathways, including kinase inhibitors, GPCR modulators, and ion channel blockers. For instance, computational docking studies have demonstrated that this compound exhibits promising binding affinities towards several protein targets associated with cancer and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) or light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in surface modification techniques or as components in nanoscale devices.

The synthesis and characterization of 5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine have been documented in several recent publications, underscoring its growing importance in chemical research. For example, a study published in the Journal of Medicinal Chemistry detailed its role as a lead compound in anti-cancer drug development programs. Another research article highlighted its application as a building block for constructing more complex heterocyclic frameworks.

In conclusion, 5-chloro-2-(methylsulfanyl)-4-(4-phenylpiperazine-1-carbonyl)pyrimidine, with its unique structural features and diverse functional groups, represents a valuable addition to the arsenal of advanced organic molecules available for scientific exploration. Its potential applications span across multiple disciplines, from pharmacology to materials science, making it an exciting subject for future research endeavors.